2-(3-Hydroxyphenyl)quinoxaline

• IUPAC Name: 3-quinoxalin-2-ylphenol
• InChI: InChI=1S/C14H10N2O/c17-11-5-3-4-10(8-11)14-9-15-12-6-1-2-7-13(12)16-14/h1-9,17H
• InChI Key: KMOLJNCMSIWPID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CC(=N2)C3=CC(=CC=C3)O
• Molecular Formula: C14H10N2O
• Molecular Weight: 222.24 g/mol

Description

2-(3-Hydroxyphenyl)quinoxaline is a useful research compound. Its molecular formula is C14H10N2O and its molecular weight is 222.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(3-Hydroxyphenyl)quinoxaline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-Hydroxyphenyl)quinoxaline including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antimicrobial Activity : Quinoxaline derivatives, including those similar to 2-(3-Hydroxyphenyl)quinoxaline, have shown promising antimicrobial activity against bacterial and yeast strains. This suggests potential for these compounds in developing new drugs for antimicrobial chemotherapy (Vieira et al., 2014).

• Viscosity-Sensitive Fluorescent Probes : Derivatives of 2-phenylbenzo[g]quinoxaline, closely related to 2-(3-Hydroxyphenyl)quinoxaline, have been characterized as viscosity-sensitive fluorescent probes, showing potential in viscosity detection (Wang et al., 2009).

• Pesticidal Activities : Novel quinoxaline derivatives have been synthesized and shown to possess herbicidal, fungicidal, and insecticidal activities. This highlights the role of quinoxaline structures in the development of new pesticides (Liu et al., 2020).

• Analytical Reagents : Quinoxaline-2-carboxylic acid and its derivatives, including 3-hydroxy derivatives, have been used as analytical reagents for the gravimetric determination of various metals (Dutt et al., 1968).

• Luminescent Dyes for Solar Collectors : Studies on 2-(2′-Hydroxyphenyl)quinoxaline and related compounds have explored their potential as luminescent dyes for solar collectors, focusing on their UV and fluorescence characteristics (Sharma et al., 1988).

• Neuroprotection in Cerebral Ischemia : Analogues of quinoxalinedione antagonists, such as 2,3-Dihydroxy-6-nitro-7-sulfamoyl-benzo(F)quinoxaline, have shown to be neuroprotective against global ischemia (Sheardown et al., 1990).

• High-Temperature Proton Exchange Membrane Fuel Cells : Studies on quinoxaline derivatives have highlighted their potential in the development of materials suitable for high-temperature proton exchange membrane fuel cells (Hsu et al., 2018).

• Organic Synthesis : Quinoxaline derivatives have been utilized in various organic syntheses, including one-pot synthesis methods, demonstrating their versatility in chemical reactions (Xu et al., 2011).

• Asymmetric Hydrogenation Catalysts : Certain quinoxaline derivatives have been used in the synthesis of rigid P-chiral phosphine ligands for asymmetric hydrogenation of functionalized alkenes (Imamoto et al., 2012).

• Mesomorphic Properties in Non-Discotic Compounds : Quinoxaline derivatives have been studied for their mesomorphic properties, offering insights into the molecular structures and phase behaviors of these compounds (Chen et al., 2011).